Cas no 176843-81-5 (Benzoyl chloride,4-nitroso-)
Benzoyl chloride,4-nitroso- structure
Product Name:Benzoyl chloride,4-nitroso-
CAS No:176843-81-5
MF:C7H4ClNO2
MW:169.565160751343
CID:112475
PubChem ID:22714753
Update Time:2025-04-18
Benzoyl chloride,4-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,4-nitroso-
- Benzoyl chloride, 4-nitroso- (9CI)
- 176843-81-5
- 4-Nitrosobenzoyl chloride
- SCHEMBL3702045
-
- Inchi: 1S/C7H4ClNO2/c8-7(10)5-1-3-6(9-11)4-2-5/h1-4H
- InChI Key: QCHCCHKRLSUSRV-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)N=O)=O
Computed Properties
- Exact Mass: 168.99312
- Monoisotopic Mass: 168.993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 46.5
Benzoyl chloride,4-nitroso- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
176843-81-5 (Benzoyl chloride,4-nitroso-) Related Products
- 555-16-8(4-Nitrobenzaldehyde)
- 556-18-3(4-Aminobenzaldehyde)
- 99-61-6(3-Nitrobenzaldehyde)
- 98648-23-8(4'-Nitro1,1'-biphenyl-4-carbaldehyde)
- 105361-86-2(1,1'-Biphenyl,3-nitroso-)
- 14193-18-1(3,5-Dinitrobenzaldehyde)
- 105333-30-0(Ethanone,1-(3-nitrosophenyl)-)
- 1709-44-0(3-Aminobenzaldehyde)
- 143631-89-4(Benzaldehyde,3-methyl-2-nitroso-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent